3-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: methyl 4-chloro-3-(2-oxo-1H-pyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10ClNO3/c1-18-13(17)8-4-5-11(14)10(7-8)9-3-2-6-15-12(9)16/h2-7H,1H3,(H,15,16)
• InChI Key: WTPJRZNUSFSKRM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=CC=CNC2=O
• Molecular Formula: C13H10ClNO3
• DSSTOX Substance ID: DTXSID50683180
• Molecular Weight: 263.67 g/mol
• CAS RN: 1261945-63-4

Description

3-(2-Chloro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% (also known as 3-CMHP-2H) is a compound that has been studied for its potential applications in the fields of biochemistry and physiology. It is a synthetic compound that has been used in the synthesis of other compounds, as well as in the development of drug delivery systems. 3-CMHP-2H has a number of unique properties that make it an attractive molecule for research and development.

Scientific Research Applications

3-CMHP-2H has been studied for its potential applications in biochemistry and physiology. It has been used in the synthesis of other compounds, as well as in the development of drug delivery systems. In addition, 3-CMHP-2H has been used in the study of enzyme inhibitors, as well as in the study of the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of 3-CMHP-2H is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as proteases and phosphatases. Additionally, 3-CMHP-2H has been shown to interact with other molecules, such as DNA and proteins, which could potentially affect their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CMHP-2H have not been extensively studied. However, it has been shown to inhibit certain enzymes, such as proteases and phosphatases, which could potentially affect the function of other molecules, such as DNA and proteins. Additionally, 3-CMHP-2H has been shown to interact with other molecules, such as DNA and proteins, which could potentially affect their function.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-CMHP-2H in laboratory experiments is its relatively simple synthesis method. Additionally, 3-CMHP-2H has been shown to interact with other molecules, such as DNA and proteins, which could potentially affect their function. However, the biochemical and physiological effects of 3-CMHP-2H have not been extensively studied, so its effects on other molecules are not fully understood.

Future Directions

For research with 3-CMHP-2H include further studies of its biochemical and physiological effects, as well as its potential applications in the development of drug delivery systems. Additionally, further research could be done to better understand the mechanism of action of 3-CMHP-2H and its potential interactions with other molecules. Additionally, further research could be done to explore the potential of 3-CMHP-2H as an enzyme inhibitor or as a tool for studying the effects of drugs on other molecules.

Synthesis Methods

3-CMHP-2H can be synthesized from the reaction of 2-chloro-5-methoxycarbonylphenylhydrazine and 2-hydroxy-3-methoxycarbonylphenylhydrazine in an aqueous solution. This reaction yields a 95% pure product of 3-CMHP-2H. The reaction is relatively simple and can be performed in a laboratory setting.